N'-(4-ethylphenyl)-N,N-dipropylurea

• IUPAC Name: 3-(4-ethylphenyl)-1,1-dipropylurea
• InChI: InChI=1S/C15H24N2O/c1-4-11-17(12-5-2)15(18)16-14-9-7-13(6-3)8-10-14/h7-10H,4-6,11-12H2,1-3H3,(H,16,18)
• InChI Key: QWKDAPAXHGNDSC-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)NC1=CC=C(C=C1)CC
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

“N-(4-Ethylphenyl)maleimide”, also known as EPN, is an organic compound that appears as a white crystalline solid. It serves as a valuable intermediate in the synthesis of numerous polymers and other organic compounds.

Synthesis Analysis

A research attempted to synthesize a series of amphiphilic hydrogels based on different molar ratios of N,N-dimethylacrylamide (DMAM) and acrylic acid (AA). The synthesis of DMAM/AA hydrogel using N,N’-methylenebisacrylamide as a cross-linking agent and AIBN as initiator was confirmed by Fourier transform infrared spectroscopy (FTIR).

Chemical Reactions Analysis

4-Ethylphenyl sulfate (4EPS) is a metabolite produced by gut bacteria, which can be toxic when present in large amounts.

Physical And Chemical Properties Analysis

“N-(4-Ethylphenyl)maleimide” exhibits a melting point of 142° C and a boiling point of 212° C.

Safety and Hazards

The safety data sheet for “Ethyl acetate” indicates that it is highly flammable and may cause drowsiness or dizziness.

Future Directions

Future research should focus on physical or metabolic mechanisms that are capable of being used as interventions to reduce the flux of 4EP from the gut into the body, increase the efflux of 4EP and/or 4EPS from the brain, or increase excretion from the kidneys as a means of addressing the neurological impacts of 4EP.